![molecular formula C8H15NO3 B1316601 3-[(2,2-Dimethylpropanoyl)amino]propanoic acid CAS No. 5910-56-5](/img/structure/B1316601.png)
3-[(2,2-Dimethylpropanoyl)amino]propanoic acid
Cat. No. B1316601
M. Wt: 173.21 g/mol
InChI Key: TYDIQYQCSVGLNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08278329B2
Procedure details
558 mg (4.03 mmol) of methy 3-aminopropionate was dissolved in 20 ml of 1 N aqueous sodium hydroxide solution. 362 mg (3.00 mmol) of pivaloyl chloride was immediately added to the obtained solution, and they were stirred for 4 hours. 15 ml of 2 N aqueous hydrochloric acid was added to the reaction mixture. After extracting with ethyl acetate 3 times followed by drying under anhydrous sodium sulfate, the solvent was evaporated under reduced pressure to obtain the title compound.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][C:4]([O:6]C)=[O:5].[C:8](Cl)(=[O:13])[C:9]([CH3:12])([CH3:11])[CH3:10].Cl>[OH-].[Na+]>[CH3:10][C:9]([CH3:12])([CH3:11])[C:8]([NH:1][CH2:2][CH2:3][C:4]([OH:6])=[O:5])=[O:13] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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558 mg
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Type
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reactant
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Smiles
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NCCC(=O)OC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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362 mg
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Type
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reactant
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Smiles
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C(C(C)(C)C)(=O)Cl
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Step Three
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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were stirred for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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After extracting with ethyl acetate 3 times
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CUSTOM
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Type
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CUSTOM
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Details
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by drying under anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated under reduced pressure
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
